Cas no 493042-10-7 (L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino-)

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino- structure
493042-10-7 structure
Product Name:L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino-
CAS No:493042-10-7
MF:C18H21N3O5S2
MW:423.506441831589
CID:1519996
Update Time:2024-08-24

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino-
    • L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino- (9CI)
    • Inchi: 1S/C18H21N3O5S2/c19-13-7-5-12(6-8-13)11-14(18(23)24)20-17(22)15-3-1-9-21(15)28(25,26)16-4-2-10-27-16/h2,4-8,10,14-15H,1,3,9,11,19H2,(H,20,22)(H,23,24)/t14-,15-/m0/s1
    • InChI Key: ZNCVZSPTRGVBNU-GJZGRUSLSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=C(N)C=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 423.09243

Experimental Properties

  • Density: 1.472±0.06 g/cm3(Predicted)
  • PSA: 129.8
  • pka: 3.42±0.10(Predicted)

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